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Compound of Interest

Compound Name: STOCK2S-26016

Cat. No.: B1683317

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of STOCK2S-26016, a small molecule

inhibitor of the With-No-Lysine (WNK) signaling pathway. This document details its molecular

properties, mechanism of action, and provides comprehensive experimental protocols for its

use in research settings.

Core Compound Data
All quantitative data for STOCK2S-26016 is summarized in the table below for easy reference.
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Property Value Reference(s)

Molecular Weight 333.38 g/mol [1][2]

Chemical Formula C₂₀H₁₉N₃O₂ [1][2]

CAS Number 332922-63-1 [1][2]

IC₅₀ (WNK4) 16 µM

IC₅₀ (WNK1) 34.4 µM

Purity ≥98% (HPLC) [1]

Solubility in DMSO ≥ 50 mg/mL (149.98 mM)

Storage Temperature -20°C [1][2]

Mechanism of Action: WNK Signaling Inhibition
STOCK2S-26016 functions as an inhibitor of the WNK signaling pathway.[1] The WNK family of

serine/threonine kinases are crucial regulators of ion homeostasis and are implicated in blood

pressure control and cancer progression.[3] The WNK kinases activate downstream kinases,

including Oxidative Stress Responsive 1 (OSR1) and STE20/SPS1-related proline/alanine-rich

kinase (SPAK).[3] These, in turn, phosphorylate and activate ion co-transporters such as the

Na-K-2Cl co-transporter (NKCC1) and the Na-Cl co-transporter (NCC).[1]

STOCK2S-26016 exerts its inhibitory effect by disrupting the protein-protein interaction

between WNK kinases (WNK1 and WNK4) and SPAK.[1][4] This prevents the subsequent

phosphorylation and activation of SPAK and its downstream targets, thereby blocking the

signaling cascade.[1]

Below is a diagram illustrating the WNK signaling pathway and the point of inhibition by

STOCK2S-26016.
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WNK signaling pathway and STOCK2S-26016's point of inhibition.

Experimental Protocols
The following are detailed methodologies for key experiments involving STOCK2S-26016.

In Vitro WNK Inhibition Assay (Fluorescence Correlation
Spectroscopy)
This protocol is adapted from the screening method used to identify STOCK2S-26016.[1]

Objective: To quantify the inhibitory effect of STOCK2S-26016 on the interaction between WNK

and SPAK.
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Materials:

Recombinant WNK protein

Fluorescently labeled SPAK protein

STOCK2S-26016

Assay buffer (e.g., 20 mM HEPES, pH 7.4, 150 mM NaCl, 0.01% Tween 20)

384-well plates

Fluorescence Correlation Spectrometer

Procedure:

Prepare a stock solution of STOCK2S-26016 in DMSO.

In a 384-well plate, prepare a dilution series of STOCK2S-26016 in the assay buffer.

Add the fluorescently labeled SPAK protein to each well at a constant concentration.

Add the WNK protein to each well to initiate the binding reaction.

Incubate the plate at room temperature for a predetermined time to allow the binding to

reach equilibrium.

Measure the fluorescence fluctuations in each well using a fluorescence correlation

spectrometer.

Analyze the data to determine the diffusion time of the fluorescently labeled SPAK. An

increase in diffusion time indicates binding to WNK.

Plot the percentage of inhibition against the concentration of STOCK2S-26016 to determine

the IC₅₀ value.

Western Blot Analysis of SPAK Phosphorylation
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This protocol is to assess the effect of STOCK2S-26016 on the phosphorylation of SPAK in a

cellular context.

Objective: To determine the dose-dependent effect of STOCK2S-26016 on SPAK

phosphorylation in cultured cells.

Materials:

Cultured cells (e.g., mouse vascular smooth muscle cells or distal convoluted tubule cells)[1]

STOCK2S-26016

Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

Primary antibodies: anti-phospho-SPAK and anti-total-SPAK

HRP-conjugated secondary antibody

Chemiluminescent substrate

Western blotting equipment

Procedure:

Seed cells in culture plates and grow to 70-80% confluency.

Treat the cells with varying concentrations of STOCK2S-26016 (e.g., 25-200 µM) for a

specified time (e.g., 10-30 minutes).

Lyse the cells with ice-cold lysis buffer.

Determine the protein concentration of the lysates.

Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

Block the membrane with 5% non-fat milk or BSA in TBST.

Incubate the membrane with the anti-phospho-SPAK primary antibody overnight at 4°C.
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Wash the membrane and incubate with the HRP-conjugated secondary antibody.

Detect the signal using a chemiluminescent substrate.

Strip the membrane and re-probe with the anti-total-SPAK antibody as a loading control.

Quantify the band intensities to determine the relative levels of phosphorylated SPAK.

Cancer Cell Migration and Invasion Assay (Transwell
Assay)
This protocol is for evaluating the effect of STOCK2S-26016 on cancer cell migration and

invasion.

Objective: To assess the inhibitory effect of STOCK2S-26016 on the migratory and invasive

capabilities of cancer cells.

Materials:

Cancer cell line

Transwell inserts (with or without Matrigel coating for invasion and migration assays,

respectively)

Cell culture medium with and without serum

STOCK2S-26016

Fixation and staining reagents (e.g., methanol and crystal violet)

Microscope

Procedure:

Culture cancer cells and serum-starve them overnight before the assay.

For invasion assays, coat the transwell inserts with Matrigel.
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Add serum-containing medium (as a chemoattractant) to the lower chamber of the transwell

plate.

Resuspend the serum-starved cells in serum-free medium containing various concentrations

of STOCK2S-26016 or vehicle control (DMSO).

Add the cell suspension to the upper chamber of the transwell inserts.

Incubate the plate for an appropriate time (e.g., 24-48 hours) to allow for cell migration or

invasion.

Remove the non-migrated/non-invaded cells from the upper surface of the membrane with a

cotton swab.

Fix the cells that have migrated/invaded to the lower surface of the membrane with

methanol.

Stain the cells with crystal violet.

Count the number of stained cells in multiple fields of view under a microscope.

Compare the number of migrated/invaded cells in the STOCK2S-26016-treated groups to

the control group.
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Workflow for the Transwell migration and invasion assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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